Cas no 1314772-56-9 (1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile
• CAS No: 1314772-56-9
• MF: C₁₂H₁₂FN
• MW: 189.228786468506
• CID: 6007539
• PubChem ID: 129920433
• Update Time: 2025-10-30

1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile
• EN300-1827753
• 1314772-56-9

• Inchi： 1S/C12H12FN/c1-9-3-4-10(11(13)7-9)12(8-14)5-2-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： FVFRRCRXDKEHNK-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1(C#N)CCC1

Computed Properties

• Exact Mass: 189.095377549g/mol
• Monoisotopic Mass: 189.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile

Introduction to 1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile (CAS No. 1314772-56-9)

1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile, identified by its CAS number 1314772-56-9, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a cyclobutane core substituted with a fluoro-4-methylphenyl group and a carbonitrile functionality, has garnered attention due to its unique structural and electronic properties. The presence of both fluorine and methyl groups on the aromatic ring introduces tunable electronic effects, making it a valuable scaffold for the development of novel bioactive molecules.

The compound's structure imparts several advantageous characteristics that make it appealing for medicinal chemistry applications. The cyclobutane ring, being a rigid bicyclic structure, contributes to the overall stability and bioavailability of the molecule. Additionally, the electron-withdrawing nature of the carbonitrile group can influence the reactivity and binding affinity of the compound towards biological targets. These features have positioned 1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile as a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in this compound can modulate lipophilicity and binding interactions, which are critical factors in drug design. Furthermore, the methyl group at the para position relative to the fluoro substituent can further fine-tune the electronic properties of the aromatic ring, leading to more potent and selective interactions with biological targets.

Current research in this area has highlighted the potential of 1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile as a building block for innovative therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced activity against various disease targets. For instance, modifications at the cyclobutane ring or the aromatic moiety have led to compounds with improved efficacy in preclinical models. These findings underscore the importance of this compound in advancing pharmaceutical research.

The synthesis of 1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations, have been employed to construct the desired framework efficiently. The use of these techniques not only enhances synthetic efficiency but also allows for greater flexibility in modifying the structure for tailored biological activities.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in materials science and agrochemicals as well. For example, derivatives of 1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile have shown promise as intermediates in the synthesis of advanced polymers with specific functional properties. This versatility underscores its broad utility across multiple scientific disciplines.

Efforts are ongoing to explore new synthetic routes and applications for this compound. Collaborative research initiatives between academia and industry are focusing on developing scalable production methods and expanding its therapeutic potential. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, researchers aim to uncover novel derivatives with improved pharmacological profiles.

The future prospects for 1-(2-fluoro-4-methylphenyl)cyclobutane-1-carbonitrile are promising, with ongoing studies suggesting its role in addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, this compound is poised to play a significant role in shaping next-generation therapeutics. Its unique combination of structural features and functional groups makes it a cornerstone in modern drug discovery efforts.